Cas no 2229117-28-4 (2,6-dichloropyridin-4-yl sulfamate)

2,6-Dichloropyridin-4-yl sulfamate is a specialized sulfamate derivative featuring a dichloropyridine backbone, which imparts unique reactivity and stability for applications in organic synthesis and pharmaceutical intermediates. The presence of both sulfamate and dichloropyridine functional groups enhances its utility as a versatile building block for constructing complex molecules, particularly in nucleophilic substitution and cross-coupling reactions. Its electron-withdrawing chlorine substituents increase electrophilicity, facilitating selective modifications at the 4-position. The compound’s structural rigidity and compatibility with diverse reaction conditions make it valuable for developing agrochemicals, bioactive compounds, and advanced materials. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

2,6-dichloropyridin-4-yl sulfamate structure

2229117-28-4 structure

Product Name:2,6-dichloropyridin-4-yl sulfamate

CAS No:2229117-28-4

MF:C₅H₄Cl₂N₂O₃S

MW:243.06785774231

CID:5953691

PubChem ID:165883473

Update Time:2025-09-28

2,6-dichloropyridin-4-yl sulfamate Chemical and Physical Properties

Names and Identifiers

- 2,6-dichloropyridin-4-yl sulfamate
- 2229117-28-4
- EN300-1986972
- Inchi： 1S/C5H4Cl2N2O3S/c6-4-1-3(2-5(7)9-4)12-13(8,10)11/h1-2H,(H2,8,10,11)
- InChI Key： VJWSUVSEAIRYGK-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(N=1)Cl)OS(N)(=O)=O

Computed Properties

Exact Mass: 241.9319686g/mol
Monoisotopic Mass: 241.9319686g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 90.7Å²

2,6-dichloropyridin-4-yl sulfamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1986972-0.05g	2,6-dichloropyridin-4-yl sulfamate	2229117-28-4	0.05g	$1056.0	2023-09-16
Enamine	EN300-1986972-0.1g	2,6-dichloropyridin-4-yl sulfamate	2229117-28-4	0.1g	$1106.0	2023-09-16
Enamine	EN300-1986972-0.25g	2,6-dichloropyridin-4-yl sulfamate	2229117-28-4	0.25g	$1156.0	2023-09-16
Enamine	EN300-1986972-0.5g	2,6-dichloropyridin-4-yl sulfamate	2229117-28-4	0.5g	$1207.0	2023-09-16
Enamine	EN300-1986972-1.0g	2,6-dichloropyridin-4-yl sulfamate	2229117-28-4	1g	$1256.0	2023-05-26
Enamine	EN300-1986972-2.5g	2,6-dichloropyridin-4-yl sulfamate	2229117-28-4	2.5g	$2464.0	2023-09-16
Enamine	EN300-1986972-5.0g	2,6-dichloropyridin-4-yl sulfamate	2229117-28-4	5g	$3645.0	2023-05-26
Enamine	EN300-1986972-10.0g	2,6-dichloropyridin-4-yl sulfamate	2229117-28-4	10g	$5405.0	2023-05-26
Enamine	EN300-1986972-1g	2,6-dichloropyridin-4-yl sulfamate	2229117-28-4	1g	$1256.0	2023-09-16
Enamine	EN300-1986972-5g	2,6-dichloropyridin-4-yl sulfamate	2229117-28-4	5g	$3645.0	2023-09-16

2,6-dichloropyridin-4-yl sulfamate Related Literature

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Additional information on 2,6-dichloropyridin-4-yl sulfamate

Comprehensive Overview of 2,6-Dichloropyridin-4-yl Sulfamate (CAS No. 2229117-28-4): Properties, Applications, and Innovations

2,6-Dichloropyridin-4-yl sulfamate (CAS No. 2229117-28-4) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This sulfamate derivative, featuring a dichloropyridine backbone, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₅H₃Cl₂NO₃S, highlights the presence of sulfamate and halogenated pyridine moieties, which are pivotal for designing bioactive molecules.

Recent studies emphasize the role of 2,6-dichloropyridin-4-yl sulfamate in drug discovery, particularly in modulating enzyme activity and targeting metabolic pathways. Researchers are exploring its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation therapeutics. The compound’s sulfamate group also aligns with trends in prodrug development, where improved solubility and bioavailability are critical. These applications resonate with frequent searches like "sulfamate derivatives in medicine" and "pyridine-based drug design," reflecting growing interest in precision chemistry.

In agrochemicals, CAS 2229117-28-4 is investigated for its herbicidal and fungicidal properties. The dichloropyridine core mimics natural phytochemicals, enabling targeted action against resistant weeds—a pressing concern in sustainable agriculture. Queries such as "next-gen crop protection chemicals" and "halogenated pyridines in agriculture" underscore its relevance. Innovations like green synthesis methods for this compound further address environmental priorities, aligning with ESG (Environmental, Social, and Governance) trends.

Analytical characterization of 2,6-dichloropyridin-4-yl sulfamate involves advanced techniques like NMR spectroscopy and HPLC-MS, ensuring purity for high-stakes applications. Regulatory compliance, such as REACH and FDA guidelines, is rigorously monitored, catering to queries like "chemical compliance for sulfamates." The compound’s stability under varying pH conditions also makes it a candidate for formulation science, another trending search term.

Future directions include leveraging AI-driven molecular modeling to optimize 2229117-28-4 derivatives, a nexus of computational and experimental chemistry. As industries prioritize cost-effective synthesis and patentability, this compound’s modular structure offers scalability. Its intersection with bioconjugation techniques—popular in antibody-drug conjugates (ADCs)—positions it at the forefront of biopharmaceutical innovation.

In summary, 2,6-dichloropyridin-4-yl sulfamate (CAS No. 2229117-28-4) exemplifies the synergy of structural ingenuity and application diversity. From drug design to sustainable agrochemicals, its multifaceted utility mirrors the dynamic needs of modern science, answering both academic and industrial queries with precision.